Cas no 1396765-33-5 (3-Oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, N-[(4-fluorophenyl)methyl]-)

• Product Name: 3-Oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, N-[(4-fluorophenyl)methyl]-
• CAS No: 1396765-33-5
• MF: C₁₄H₁₇FN₂O₂
• MW: 264.295387029648
• CID: 5405743
• PubChem ID: 71795967
• Update Time: 2025-06-08

3-Oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, N-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, N-[(4-fluorophenyl)methyl]-
• N-[(4-fluorophenyl)methyl]-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide

• Inchi： 1S/C14H17FN2O2/c15-11-3-1-10(2-4-11)7-16-14(18)17-12-5-6-13(17)9-19-8-12/h1-4,12-13H,5-9H2,(H,16,18)
• InChI Key： KADSLRNLRWIROD-UHFFFAOYSA-N
• SMILES： C12N(C(NCC3=CC=C(F)C=C3)=O)C(CC1)COC2

Computed Properties

• Exact Mass: 264.12740595g/mol
• Monoisotopic Mass: 264.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 489.8±45.0 °C(Predicted)
• pka: 13.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 3-Oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, N-[(4-fluorophenyl)methyl]-

Research Brief on 3-Oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, N-[(4-fluorophenyl)methyl]- (CAS: 1396765-33-5)

The compound 3-Oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, N-[(4-fluorophenyl)methyl]- (CAS: 1396765-33-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique 3-oxa-8-azabicyclo[3.2.1]octane scaffold, serves as a versatile intermediate in the synthesis of novel therapeutic agents. Recent studies have highlighted its potential applications in central nervous system (CNS) disorders, owing to its ability to modulate neurotransmitter systems and cross the blood-brain barrier.

One of the key areas of investigation has been the compound's role as a precursor in the development of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological conditions, including neuropathic pain, depression, and neurodegenerative diseases. Researchers have synthesized derivatives of 3-Oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, N-[(4-fluorophenyl)methyl]-, and evaluated their binding affinity and selectivity for sigma-1 receptors. Preliminary results indicate promising pharmacological profiles, with enhanced receptor interaction and reduced off-target effects compared to existing ligands.

In addition to its neurological applications, this compound has been explored for its potential in oncology. Recent in vitro studies have demonstrated its efficacy in inhibiting specific kinases involved in cancer cell proliferation. The fluorophenylmethyl moiety appears to enhance the compound's bioavailability and target specificity, making it a candidate for further development as an anticancer agent. These findings are supported by molecular docking simulations, which reveal stable interactions between the compound and kinase active sites.

The synthetic pathways for 3-Oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, N-[(4-fluorophenyl)methyl]-, have also been optimized in recent studies. Novel catalytic methods have been employed to improve yield and purity, addressing previous challenges in large-scale production. Green chemistry approaches, such as solvent-free reactions and recyclable catalysts, have been successfully integrated into the synthesis process, aligning with the pharmaceutical industry's sustainability goals.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate the need for further optimization to improve metabolic stability and reduce potential hepatotoxicity. Ongoing research is focused on structural modifications to enhance these properties while retaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising molecule.

In conclusion, 3-Oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, N-[(4-fluorophenyl)methyl]- (CAS: 1396765-33-5) represents a multifaceted tool in drug discovery, with applications spanning neurology and oncology. Its unique chemical structure and demonstrated biological activity make it a valuable subject for continued research. Future studies will likely explore its potential in combination therapies and its role in addressing unmet medical needs.